Cas no 2248386-18-5 (4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane)

4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane is a spirocyclic compound featuring a unique heterocyclic structure combining oxygen and nitrogen within a fused ring system. Its rigid spiro scaffold enhances stereochemical control, making it valuable in asymmetric synthesis and pharmaceutical applications. The presence of both ether and amine functionalities allows for versatile reactivity, enabling selective modifications for drug discovery and agrochemical development. The compound's compact, three-dimensional architecture may improve binding affinity in target interactions, offering potential advantages in bioactive molecule design. Its stability under various conditions further supports its utility as a building block in complex organic synthesis. Researchers may explore its applications in catalysis, ligand design, or as a precursor for specialized heterocycles.
4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane structure
2248386-18-5 structure
Product Name:4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane
CAS No:2248386-18-5
MF:C9H17NO
MW:155.237382650375
CID:5832563
PubChem ID:137939405
Update Time:2025-10-31

4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane Chemical and Physical Properties

Names and Identifiers

    • EN300-6506189
    • 2248386-18-5
    • 4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane
    • 7-methyl-5-(propan-2-yl)-1-oxa-5-azaspiro[2.4]heptane
    • Inchi: 1S/C9H17NO/c1-7(2)10-4-8(3)9(5-10)6-11-9/h7-8H,4-6H2,1-3H3
    • InChI Key: VOFTWZDXNIMPAR-UHFFFAOYSA-N
    • SMILES: O1CC21CN(C(C)C)CC2C

Computed Properties

  • Exact Mass: 155.131014166g/mol
  • Monoisotopic Mass: 155.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 15.8Ų

4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane Pricemore >>

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4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane Related Literature

Additional information on 4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane

Comprehensive Overview of 4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane (CAS No. 2248386-18-5)

The compound 4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane (CAS No. 2248386-18-5) is a unique spirocyclic structure that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework, featuring a 1-oxa-6-azaspiro[2.4]heptane core, offers versatile applications in drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to modulate biological targets with high specificity.

In recent years, the demand for spirocyclic compounds like 4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane has surged due to their role in addressing challenges such as drug resistance and metabolic stability. The compound's CAS No. 2248386-18-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis. Its structural complexity also makes it a subject of interest in computational chemistry, where researchers explore its conformational dynamics and binding affinities.

The synthesis of 4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane involves advanced organic synthesis techniques, including cyclization and functional group transformations. Its isopropyl and methyl substituents contribute to its lipophilicity, a critical factor in pharmacokinetic optimization. This property aligns with current trends in drug design, where researchers prioritize compounds with balanced solubility and permeability.

From an industrial perspective, CAS No. 2248386-18-5 is often discussed in the context of green chemistry. Innovations in solvent-free synthesis and catalytic methods have reduced the environmental footprint of producing such spirocyclic derivatives. This aligns with global initiatives like the UN Sustainable Development Goals, making the compound a candidate for eco-friendly manufacturing processes.

Another area of interest is the compound's potential in neurological research. Preliminary studies suggest that its aza-oxaspiro framework may interact with neurotransmitter receptors, opening avenues for treating CNS disorders. This has led to increased searches for "4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane mechanism of action" and "spirocyclic compounds in neuroscience" across scientific platforms.

In summary, 4-Methyl-6-propan-2-yl-1-oxa-6-azaspiro[2.4]heptane (CAS No. 2248386-18-5) represents a multifaceted tool for modern chemistry. Its applications span drug development, material science, and sustainable synthesis, making it a focal point for interdisciplinary research. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in next-generation innovations.

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